N-ethyl-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-ethyl-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C11H15NOS/c1-3-12-11(13)8-14-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,12,13)
• InChI Key: QBAIDMLAPXLAGE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CSC1=CC=C(C=C1)C
• Molecular Formula: C11H15NOS
• Molecular Weight: 209.31 g/mol

Description

N-ethyl-2-[(4-methylphenyl)thio]acetamide, also known as SMM-189, is a chemical compound that has been studied for its potential therapeutic applications. It is a small molecule inhibitor of the Wnt signaling pathway, which is involved in a variety of cellular processes including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-ethyl-2-[(4-methylphenyl)thio]acetamide inhibits the Wnt signaling pathway by binding to the protein Dishevelled (Dvl), which is a key component of the pathway. This binding prevents the activation of downstream signaling events, leading to a reduction in cell proliferation and other cellular processes regulated by the Wnt pathway.
Biochemical and Physiological Effects:
N-ethyl-2-[(4-methylphenyl)thio]acetamide has been shown to have a variety of effects on cellular processes, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. In preclinical models, N-ethyl-2-[(4-methylphenyl)thio]acetamide has been shown to reduce tumor growth, increase bone density, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-2-[(4-methylphenyl)thio]acetamide is its specificity for the Wnt signaling pathway, which allows for targeted inhibition of this pathway without affecting other cellular processes. However, one limitation of N-ethyl-2-[(4-methylphenyl)thio]acetamide is its relatively low potency compared to other small molecule inhibitors of the Wnt pathway.

Future Directions

There are several future directions for the study of N-ethyl-2-[(4-methylphenyl)thio]acetamide. One area of interest is the development of more potent analogs of N-ethyl-2-[(4-methylphenyl)thio]acetamide that could be used in clinical trials. Another area of interest is the investigation of the effects of N-ethyl-2-[(4-methylphenyl)thio]acetamide on other diseases and cellular processes beyond cancer, osteoporosis, and Alzheimer's disease. Additionally, the mechanism of action of N-ethyl-2-[(4-methylphenyl)thio]acetamide could be further elucidated to understand its effects on downstream signaling events and potential off-target effects.

Synthesis Methods

The synthesis of N-ethyl-2-[(4-methylphenyl)thio]acetamide involves the reaction of 4-methylthiophenol with ethyl bromoacetate, followed by the addition of sodium ethoxide and subsequent hydrolysis to yield the final product. This method has been described in detail in a publication by Wang et al. (2013).

Scientific Research Applications

N-ethyl-2-[(4-methylphenyl)thio]acetamide has been studied for its potential therapeutic applications in a variety of diseases, including cancer, osteoporosis, and Alzheimer's disease. In cancer, the Wnt signaling pathway is often dysregulated, leading to increased cell proliferation and tumor growth. N-ethyl-2-[(4-methylphenyl)thio]acetamide has been shown to inhibit this pathway and reduce tumor growth in preclinical models of breast cancer, colon cancer, and glioblastoma. In osteoporosis, N-ethyl-2-[(4-methylphenyl)thio]acetamide has been shown to increase bone density and prevent bone loss in preclinical models. In Alzheimer's disease, N-ethyl-2-[(4-methylphenyl)thio]acetamide has been shown to improve cognitive function and reduce amyloid beta accumulation in preclinical models.